Cas no 1448050-26-7 (3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea)

3-[(Furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea is a synthetic urea derivative featuring a furan-2-ylmethyl group, a 4-methoxyphenylmethyl substituent, and a tetrahydropyran-4-yl moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of small-molecule inhibitors or modulators due to its structurally diverse functional groups. The presence of the furan ring and methoxyphenyl group may enhance binding affinity in biological systems, while the tetrahydropyran moiety contributes to improved solubility and metabolic stability. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. The compound is typically synthesized under controlled conditions to ensure high purity and reproducibility for research applications.
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea structure
1448050-26-7 structure
Product Name:3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
CAS No:1448050-26-7
MF:C19H24N2O4
MW:344.404865264893
CID:5365929
Update Time:2025-06-08

3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea Chemical and Physical Properties

Names and Identifiers

    • N-(2-Furanylmethyl)-N′-[(4-methoxyphenyl)methyl]-N-(tetrahydro-2H-pyran-4-yl)urea
    • 3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
    • Inchi: 1S/C19H24N2O4/c1-23-17-6-4-15(5-7-17)13-20-19(22)21(14-18-3-2-10-25-18)16-8-11-24-12-9-16/h2-7,10,16H,8-9,11-14H2,1H3,(H,20,22)
    • InChI Key: WKDZEZUFGHJYLK-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=CO1)(C1CCOCC1)C(NCC1=CC=C(OC)C=C1)=O

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 575.9±50.0 °C(Predicted)
  • pka: 12.98±0.46(Predicted)

3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6390-2794-2μmol
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
2μmol
$57.0 2023-09-09
Life Chemicals
F6390-2794-5μmol
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
5μmol
$63.0 2023-09-09
Life Chemicals
F6390-2794-10μmol
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
10μmol
$69.0 2023-09-09
Life Chemicals
F6390-2794-20μmol
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
20μmol
$79.0 2023-09-09
Life Chemicals
F6390-2794-1mg
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
1mg
$54.0 2023-09-09
Life Chemicals
F6390-2794-2mg
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
2mg
$59.0 2023-09-09
Life Chemicals
F6390-2794-3mg
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
3mg
$63.0 2023-09-09
Life Chemicals
F6390-2794-4mg
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
4mg
$66.0 2023-09-09
Life Chemicals
F6390-2794-5mg
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
5mg
$69.0 2023-09-09
Life Chemicals
F6390-2794-10mg
3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea
1448050-26-7
10mg
$79.0 2023-09-09

Additional information on 3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea

Introduction to 3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea (CAS No. 1448050-26-7) in Modern Chemical and Pharmaceutical Research

The compound 3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea, identified by its CAS number 1448050-26-7, represents a fascinating molecule with significant potential in the realms of chemical biology and pharmaceutical innovation. This compound, featuring a unique structural framework composed of a furan ring, a 4-methoxyphenyl group, and an oxan ring integrated with a urea moiety, has garnered attention due to its versatile pharmacological properties. The structural complexity of this molecule not only makes it an intriguing subject for synthetic chemists but also positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules that incorporate heterocyclic structures, such as furans and oxanes, due to their ability to modulate biological pathways effectively. The presence of the furan-2-yl substituent in 3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea contributes to its potential bioactivity by interacting with various biological targets. Furan derivatives are well-known for their role in medicinal chemistry, often exhibiting potent effects on enzymes and receptors involved in metabolic disorders, infectious diseases, and even cancer. The 4-methoxyphenyl group further enhances the compound's pharmacological profile by introducing hydrophobicity and electronic properties that can influence binding affinity to biological targets.

The urea moiety in the molecular structure of 3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-yl)urea is another critical feature that contributes to its therapeutic potential. Urea-based compounds have been extensively studied for their ability to act as scaffolds in drug design, offering multiple sites for functionalization. This flexibility allows researchers to fine-tune the properties of the molecule, such as solubility, bioavailability, and metabolic stability, making it an attractive candidate for further development. Moreover, the oxan ring, which is a five-membered oxygen-containing heterocycle, adds another layer of complexity to the compound's structure. Oxanes are known for their stability and ability to mimic certain biological functionalities, making them valuable in designing molecules that can interact with biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the bioactivity of complex molecules like 3-[(furan-2-yl)methyl]-1-[(4-methoxyphenyl)methyl]-3-(oxan-4-y)urea with greater accuracy. These tools have been instrumental in identifying potential binding interactions between the compound and biological targets, such as enzymes and receptors. For instance, studies have suggested that the furan ring may interact with heme-containing proteins, while the urea moiety could bind to nucleophilic residues on enzymes. Such insights are crucial for designing derivatives with enhanced pharmacological activity.

The synthesis of 3-[(furan-2-ylmethyl)-1-[4-methoxyphenylmethyl)-3-(oxan--4-y]urea presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure high yields and purity. However, recent developments in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency. For example, transition-metal-catalyzed cross-coupling reactions have revolutionized the way biaryl structures are synthesized, providing access to intricate molecular architectures in a more streamlined manner.

In addition to its synthetic significance, 3-[furan--2--ylmethyl)-1-[4--methoxyphenylmethyl)-3-(oxan--4--y]urea has shown promise in preclinical studies as a potential therapeutic agent. Initial research has indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The ability of the molecule to modulate these enzymatic pathways could make it a valuable candidate for further investigation in clinical trials. Furthermore, the structural features of this compound make it amenable to derivatization, allowing researchers to explore analogs with improved pharmacokinetic properties.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the process of identifying promising candidates like 3-[furan--2--ylmethyl)-1-[4--methoxyphenylmethyl)-3-(oxan--4--y]urea. These technologies enable high-throughput virtual screening of vast chemical libraries, identifying molecules with potential bioactivity based on their structural features. Such approaches have already led to the discovery of several novel therapeutic agents that would have been difficult or impossible to identify through traditional methods alone.

Looking ahead, the future prospects for 3-[furan--2--ylmethyl)-1-[4--methoxyphenylmethyl)-3-(oxan--4--y]urea are bright. Continued research into its pharmacological properties will be essential to determine its full therapeutic potential. Additionally, exploring its derivatives through structure-based drug design could lead to new treatments for various diseases. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.